Cas no 123035-81-4 (Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI))

Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI) structure
123035-81-4 structure
Product Name:Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI)
CAS No:123035-81-4
Molecular Formula:C26H30N2OS
Molecular Weight:418.5942
CID:181992
PubChem ID:3078857

Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI) Properties

Names and Identifiers

    • Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI)
    • N-[2,5-dimethyl-1-(2-phenylethyl)piperidin-4-yl]-N-phenylthiophene-2-carboxamide
    • 2-Thiophenecarboxamide, N-(2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl)-N-phenyl-
    • 123035-81-4
    • N-(2,5-Dimethyl-1-(2-phenylethyl)-4-piperidinyl)-N-phenyl-2-thiophenecarboxamdie
    • DTXSID80924351
    • InChIKey: YZAIOGGKQASFQU-UHFFFAOYSA-N
    • Inchi: InChI=1S/C26H30N2OS/c1-20-19-27(16-15-22-10-5-3-6-11-22)21(2)18-24(20)28(23-12-7-4-8-13-23)26(29)25-14-9-17-30-25/h3-14,17,20-21,24H,15-16,18-19H2,1-2H3
    • SMILES: C1C=CC(CCN2CC(C)C(N(C(C3=CC=CS3)=O)C3C=CC=CC=3)CC2C)=CC=1

Computed Properties

  • Exact Mass: 418.2081
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 418.20788476g/mol
  • Heavy Atom Count: 30
  • Complexity: 543
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 6.4
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 23.55

Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI) Related Literature

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